6-[5-(5-fluoro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
CAS No.: 2640946-28-5
Cat. No.: VC11870471
Molecular Formula: C19H21FN6O3S
Molecular Weight: 432.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640946-28-5 |
|---|---|
| Molecular Formula | C19H21FN6O3S |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | 6-[5-(5-fluoro-2-methoxyphenyl)sulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methylpurine |
| Standard InChI | InChI=1S/C19H21FN6O3S/c1-24-11-23-17-18(24)21-10-22-19(17)25-6-12-8-26(9-13(12)7-25)30(27,28)16-5-14(20)3-4-15(16)29-2/h3-5,10-13H,6-9H2,1-2H3 |
| Standard InChI Key | OVOACKVBVAELSC-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)S(=O)(=O)C5=C(C=CC(=C5)F)OC |
| Canonical SMILES | CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)S(=O)(=O)C5=C(C=CC(=C5)F)OC |
Introduction
The compound 6-[5-(5-fluoro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine is a complex organic molecule belonging to the purine derivatives class. It features a purine ring structure modified with several functional groups, including a fluoro-substituted benzenesulfonyl group and an octahydropyrrolo moiety, which contribute to its unique chemical and biological properties. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential therapeutic applications.
Synthesis
The synthesis of 6-[5-(5-fluoro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine would typically involve multiple steps, including the formation of the octahydropyrrolo[3,4-c]pyrrole moiety and its subsequent modification with the 5-fluoro-2-methoxybenzenesulfonyl group. Optimization strategies such as adjusting reagent concentrations and reaction times are crucial for enhancing yield and purity.
Mechanism of Action
The biological activity of this compound is likely related to its interaction with specific biological targets, similar to other purine derivatives. Understanding these interactions is crucial for elucidating its potential therapeutic applications.
Potential Applications
Purine derivatives are known for their roles in biochemistry, particularly in nucleic acid structures and cellular energy metabolism. Therefore, 6-[5-(5-fluoro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine may have applications in medicinal chemistry, such as in the development of new therapeutic agents targeting specific biological pathways.
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